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Compound of Interest

Compound Name: Ascomycin

Cat. No.: B7888174 Get Quote

Introduction
Ascomycin, also known by the synonyms FK-520, FR900520, and Immunomycin, is a

macrolide antibiotic produced through the fermentation of the bacterium Streptomyces

hygroscopicus.[1][2] It is a structural analog of Tacrolimus (FK-506) and a potent

immunosuppressant.[1] Its primary mechanism of action involves the formation of a complex

with the immunophilin FKBP12 (FK506-binding protein 12).[3] This Ascomycin-FKBP12

complex then binds to and inhibits calcineurin, a calcium-dependent serine/threonine protein

phosphatase.[4][3] The inhibition of calcineurin blocks the dephosphorylation of the Nuclear

Factor of Activated T-cells (NFAT), preventing its translocation to the nucleus and subsequent

transcription of key cytokines like Interleukin-2 (IL-2), IL-4, and interferon-γ.[1][5] This action

effectively suppresses the T-cell mediated immune response.

These application notes provide a detailed protocol for the preparation of Ascomycin stock

solutions for use in cell culture experiments, ensuring reproducibility and efficacy for

researchers in immunology, drug development, and related fields.

Physicochemical and Solubility Data
Proper preparation of Ascomycin solutions begins with an understanding of its physical and

chemical properties. The following tables summarize key quantitative data for Ascomycin.

Table 1: Physicochemical Properties of Ascomycin
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Property Value Reference

Synonyms
FK-520, FR900520,

Immunomycin
[1]

Molecular Formula C₄₃H₆₉NO₁₂ [6]

Molecular Weight 792.0 g/mol

Appearance
White to light yellow crystalline

solid
[6]

Purity ≥98%

Table 2: Solubility of Ascomycin in Common Solvents

Solvent Solubility Reference(s)

Dimethyl Sulfoxide (DMSO)
≥38.9 mg/mL, approx. 30

mg/mL, up to 100 mg/mL
[7]

Ethanol
Approx. 20 mg/mL, up to 100

mg/mL
[6][7]

Dimethylformamide (DMF) Approx. 30 mg/mL

Methanol Soluble (10 mg/mL) [8]

Water Very poorly soluble / Insoluble [6][7]

1:1 DMF:PBS (pH 7.2) Approx. 0.5 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ascomycin Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be

later diluted to the desired working concentration in cell culture media.

Materials:
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Ascomycin powder (FW: 792.0 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Safety First: Ascomycin is a potent compound. Handle the powder in a chemical fume hood

or a designated containment area. Always wear appropriate PPE.

Weighing: Accurately weigh a desired amount of Ascomycin powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 7.92 mg of Ascomycin.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 792.0 g/mol

Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 792.0 g/mol x 0.001 L = 0.00792 g = 7.92 mg

Dissolving:

Transfer the weighed Ascomycin powder into a sterile tube.

Add the calculated volume of DMSO (e.g., 1 mL for 7.92 mg of powder).

Cap the tube securely and vortex until the powder is completely dissolved.
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To aid dissolution, the tube can be gently warmed to 37°C for 10 minutes or briefly

sonicated in an ultrasonic bath.[9]

Sterilization: Stock solutions prepared in 100% DMSO or ethanol do not typically require filter

sterilization.[10] Ensure that the solvent used is sterile and all procedures are performed

using aseptic techniques in a laminar flow hood.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile,

light-protected tubes.

This prevents contamination and degradation from repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Storage: Store the aliquoted stock solution at -20°C. The solid compound should also be

stored at -20°C, where it is stable for at least 4 years.[11]

Protocol 2: Preparation of Ascomycin Working Solution for Cell Culture

Procedure:

Thawing: Remove one aliquot of the frozen Ascomycin stock solution from the -20°C

freezer and thaw it at room temperature.

Dilution:

Warm the required volume of complete cell culture medium to 37°C.

Dilute the stock solution directly into the pre-warmed medium to achieve the final desired

working concentration (e.g., 0.1 nM to 100 µM).

Crucial Step: Due to the poor aqueous solubility of Ascomycin, it is critical to add the

stock solution dropwise into the culture medium while gently vortexing or swirling the

medium. This ensures rapid dispersal and prevents precipitation of the compound.
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Final Application: Immediately add the Ascomycin-containing medium to your cell cultures.

It is not recommended to store aqueous solutions of Ascomycin for more than one day.[11]

Table 3: Recommended Storage Conditions

Form Temperature Duration Notes Reference

Solid Powder -20°C ≥ 4 years

Keep tightly

sealed and

protected from

light.

Stock Solution -20°C Several months

Aliquot to avoid

freeze-thaw

cycles.

Aqueous

Solution
2-8°C ≤ 1 day

Not

recommended

for long-term

storage.

[11]

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the molecular pathway of Ascomycin's action.
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Caption: Workflow for Ascomycin Stock Solution Preparation.
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Caption: Ascomycin's Mechanism of Action via Calcineurin Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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